[3-(4-Nonyl-benzylamino)-propyl]-phosphonic acid

• CAS RN: 569684-50-0
• Molecular Formula: C19H34NO3P
• Molecular Weight: 355.5 g/mol
• IUPAC Name: 3-[(4-nonylphenyl)methylamino]propylphosphonic acid
• InChI: InChI=1S/C19H34NO3P/c1-2-3-4-5-6-7-8-10-18-11-13-19(14-12-18)17-20-15-9-16-24(21,22)23/h11-14,20H,2-10,15-17H2,1H3,(H2,21,22,23)
• InChI Key: IYOGKTIRIRHPOH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC1=CC=C(C=C1)CNCCCP(=O)(O)O

Description

[3-(4-Nonyl-benzylamino)-propyl]-phosphonic acid is a useful research compound. Its molecular formula is C19H34NO3P and its molecular weight is 355.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Aminopropylphosphonic acid (0.060 g, 0.436 mmol) and tetrabutylammonium hydroxide (1.0M in methanol, 0.44 mL, 0.43 mmol) in methanol (3 mL) were heated at 50° C. for 15 min until all of the solids had dissolved. 4-(Nonyl)benzyliodide (0.100 g, 0.291 mmol) and DIEA (0.112 g, 0.872 mmol) were added and stirring was continued for 12 h at 50° C. The reaction was made acidic (pH˜5) by the addition of concentrated hydrochloric acid then directly purified using LC-3 to give the title compound (0.020 g): 1H NMR (500 MHz, CD3OD) δ 7.39 (d, J=8.0 Hz, 2H), 7.29 (d, J=8.0 Hz, 2H), 4.15 (s, 2H), 3.14 (t, J=7.6 Hz, 2H), 2.64 (t, J=7.7 Hz, 2H), 2.00 (m, 2H), 1.79 (td, J=5.3, 18.5 Hz, 2H), 1.61 (m, 2H), 1.24-1.36 (m, 14H), 0.89 (t, J=7.0 Hz, 3H); ESI-MS 356.2 (M+H).